Furazan-3-carboxylic acid, 4-amino-, [2-(3,4-dimethoxybenzylamino)ethyl]amide

• Molecular Formula: C14H19N5O4
• Molecular Weight: 321.33 g/mol
• IUPAC Name: 4-amino-N-[2-[(3,4-dimethoxyphenyl)methylamino]ethyl]-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C14H19N5O4/c1-21-10-4-3-9(7-11(10)22-2)8-16-5-6-17-14(20)12-13(15)19-23-18-12/h3-4,7,16H,5-6,8H2,1-2H3,(H2,15,19)(H,17,20)
• InChI Key: BVOOHWOKIWFYGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCCNC(=O)C2=NON=C2N)OC

Description

Furazan-3-carboxylic acid, 4-amino-, [2-(3,4-dimethoxybenzylamino)ethyl]amide is a compound of interest in various scientific fields due to its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of furazan-3-carboxylic acid, 4-amino-, [2-(3,4-dimethoxybenzylamino)ethyl]amide typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 4-amino-3-carboxyfurazan with 3,4-dimethoxybenzylamine under specific conditions to form the desired amide. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine to facilitate the formation of the amide bond.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Furazan-3-carboxylic acid, 4-amino-, [2-(3,4-dimethoxybenzylamino)ethyl]amide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro derivatives.

Reduction: Reduction reactions can convert nitro groups to amino groups.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst (e.g., palladium on carbon) are used.

Substitution: Electrophilic substitution reactions often use reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield nitro derivatives, while reduction can produce amino derivatives.

Scientific Research Applications

Furazan-3-carboxylic acid, 4-amino-, [2-(3,4-dimethoxybenzylamino)ethyl]amide has several scientific research applications:

Chemistry: It is used in the synthesis of energetic materials due to its high nitrogen content and stability.

Biology: The compound has potential as a building block for biologically active molecules, including enzyme inhibitors and receptor modulators.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate for the development of new drugs.

Industry: It is used in the development of advanced materials with specific properties, such as high energy density materials for military and aerospace applications.

Mechanism of Action

The mechanism of action of furazan-3-carboxylic acid, 4-amino-, [2-(3,4-dimethoxybenzylamino)ethyl]amide involves its interaction with specific molecular targets and pathways. The compound can form hydrogen bonds and other interactions with enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby affecting metabolic pathways.

Comparison with Similar Compounds

Similar Compounds

4-Aminofurazan-3-carboxylic acid amidrazone: Known for its use in desensitizing energetic materials.

3-Amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan: Used in the synthesis of energetic salts and other derivatives.

Uniqueness

Furazan-3-carboxylic acid, 4-amino-, [2-(3,4-dimethoxybenzylamino)ethyl]amide stands out due to its specific substitution pattern, which imparts unique chemical and physical properties. Its combination of a furazan ring with a dimethoxybenzylamine moiety makes it particularly versatile for various applications, from materials science to pharmaceuticals.